Cas no 1535314-44-3 (7-methyl-1,4-thiazepane-1,1-dione)
1535314-44-3 structure
Product Name:7-methyl-1,4-thiazepane-1,1-dione
CAS No:1535314-44-3
MF:C6H13NO2S
MW:163.23792052269
CID:4608893
PubChem ID:66229748
Update Time:2024-03-01
7-methyl-1,4-thiazepane-1,1-dione Chemical and Physical Properties
Names and Identifiers
-
- 7-methyl-1lambda6,4-thiazepane-1,1-dione
- 7-Methyl-1,4-thiazepane 1,1-dioxide
- 7-methyl-1,4-thiazepane-1,1-dione
-
- Inchi: 1S/C6H13NO2S/c1-6-2-3-7-4-5-10(6,8)9/h6-7H,2-5H2,1H3
- InChI Key: JQCHVWUZNIIXGG-UHFFFAOYSA-N
- SMILES: S1(=O)(=O)C(C)CCNCC1
Computed Properties
- Exact Mass: 163.06669983g/mol
- Monoisotopic Mass: 163.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 54.6Ų
7-methyl-1,4-thiazepane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M281741-100mg |
7-Methyl-1,4-thiazepane-1,1-dione |
1535314-44-3 | 100mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M281741-500mg |
7-Methyl-1,4-thiazepane-1,1-dione |
1535314-44-3 | 500mg |
$ 590.00 | 2022-06-04 | ||
| TRC | M281741-1g |
7-Methyl-1,4-thiazepane-1,1-dione |
1535314-44-3 | 1g |
$ 910.00 | 2022-06-04 | ||
| Enamine | EN300-179506-0.05g |
7-methyl-1lambda6,4-thiazepane-1,1-dione |
1535314-44-3 | 0.05g |
$683.0 | 2023-09-19 | ||
| Enamine | EN300-179506-0.1g |
7-methyl-1lambda6,4-thiazepane-1,1-dione |
1535314-44-3 | 0.1g |
$715.0 | 2023-09-19 | ||
| Enamine | EN300-179506-0.25g |
7-methyl-1lambda6,4-thiazepane-1,1-dione |
1535314-44-3 | 0.25g |
$748.0 | 2023-09-19 | ||
| Enamine | EN300-179506-0.5g |
7-methyl-1lambda6,4-thiazepane-1,1-dione |
1535314-44-3 | 0.5g |
$781.0 | 2023-09-19 | ||
| Enamine | EN300-179506-1.0g |
7-methyl-1lambda6,4-thiazepane-1,1-dione |
1535314-44-3 | 1g |
$813.0 | 2023-06-02 | ||
| Enamine | EN300-179506-2.5g |
7-methyl-1lambda6,4-thiazepane-1,1-dione |
1535314-44-3 | 2.5g |
$1594.0 | 2023-09-19 | ||
| Enamine | EN300-179506-5.0g |
7-methyl-1lambda6,4-thiazepane-1,1-dione |
1535314-44-3 | 5g |
$2360.0 | 2023-06-02 |
7-methyl-1,4-thiazepane-1,1-dione Related Literature
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
1535314-44-3 (7-methyl-1,4-thiazepane-1,1-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent